Cas no 1329839-69-1 (5-Acetoxymethyl-2-furancarboxylic Acid-13C6)
1329839-69-1 structure
Product Name:5-Acetoxymethyl-2-furancarboxylic Acid-13C6
CAS No:1329839-69-1
MF:C8H8O5
MW:190.102051734924
CID:4694886
Update Time:2023-08-14
5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Chemical and Physical Properties
Names and Identifiers
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- 5-Acetoxymethyl-2-furancarboxylic Acid-13C6
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- Inchi: 1S/C8H8O5/c1-5(9)12-4-6-2-3-7(13-6)8(10)11/h2-3H,4H2,1H3,(H,10,11)/i2+1,3+1,4+1,6+1,7+1,8+1
- InChI Key: VEHIMKWMEKVUMD-BOCFXHSMSA-N
- SMILES: O1[13C]([13C](=O)O)=[13CH][13CH]=[13C]1[13CH2]OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 213
- Topological Polar Surface Area: 76.7
Experimental Properties
- Density: 1.3±0.1 g/cm3
5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A167522-1mg |
5-Acetoxymethyl-2-furancarboxylic Acid-13C6 |
1329839-69-1 | 1mg |
$ 282.00 | 2023-04-19 | ||
| TRC | A167522-10mg |
5-Acetoxymethyl-2-furancarboxylic Acid-13C6 |
1329839-69-1 | 10mg |
$ 2193.00 | 2023-04-19 |
5-Acetoxymethyl-2-furancarboxylic Acid-13C6 Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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